Cas no 77464-08-5 (Urea, N,N-dihexyl-)

• Product Name: Urea, N,N-dihexyl-
• CAS No: 77464-08-5
• MF: C₁₃H₂₈N₂O
• MW: 228.374223709106
• CID: 536025
• PubChem ID: 13213311
• Update Time: 2025-04-19

Urea, N,N-dihexyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N-dihexyl-
• 1,1-dihexylurea
• 77464-08-5
• SCHEMBL107016
• n,n-dihexylurea
• DTXSID30528464

• Inchi： 1S/C13H28N2O/c1-3-5-7-9-11-15(13(14)16)12-10-8-6-4-2/h3-12H2,1-2H3,(H2,14,16)
• InChI Key： IMPHZBHLSYGMSM-UHFFFAOYSA-N
• SMILES： O=C(N)N(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 228.220163521g/mol
• Monoisotopic Mass: 228.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.3Ų